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Compound of Interest

Compound Name: 2',5'-Dimethylacetophenone

Cat. No.: B146730 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2',5'-Dimethylacetophenone, a readily available aromatic ketone, has emerged as a valuable

and versatile building block in organic synthesis. Its unique substitution pattern and the

reactivity of its carbonyl and methyl groups provide access to a diverse array of molecular

scaffolds. This technical guide explores the core utility of 2',5'-dimethylacetophenone in the

synthesis of key intermediates and biologically active molecules, providing detailed

experimental protocols, quantitative data, and mechanistic insights to facilitate its application in

research and development. The applications covered herein span from the synthesis of

biologically active chalcones and heterocyclic systems like imidazo[1,2-a]pyridines to the

preparation of functional materials such as liquid crystals.

Physicochemical and Spectroscopic Data
A comprehensive understanding of the physical and spectral properties of 2',5'-
dimethylacetophenone is crucial for its effective use in synthesis and for the characterization

of its reaction products.
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Property Value Reference

Molecular Formula C₁₀H₁₂O [1]

Molecular Weight 148.20 g/mol [1]

CAS Number 2142-73-6 [2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 195 °C (lit.) [1][2]

Density 0.988 g/mL at 25 °C (lit.) [1][2]

Refractive Index (n20/D) 1.529 (lit.) [1][2]

¹H NMR (CDCl₃, 400 MHz)

δ 7.32 (s, 1H), 7.10 (d, J=7.7

Hz, 1H), 7.04 (d, J=7.7 Hz,

1H), 2.51 (s, 3H), 2.44 (s, 3H),

2.33 (s, 3H)

¹³C NMR (CDCl₃)
δ 201.8, 137.9, 135.2, 132.0,

129.5, 128.8, 29.6, 21.0, 20.7
[3]

Mass Spectrum (EI) m/z 148 (M+), 133, 105, 77

Key Synthetic Transformations and Applications
2',5'-Dimethylacetophenone serves as a precursor to a variety of important chemical

structures. This section details the experimental procedures for several key transformations.

Synthesis of 2',5'-Dimethylacetophenone via Friedel-
Crafts Acylation
The most common method for the preparation of 2',5'-dimethylacetophenone is the Friedel-

Crafts acylation of p-xylene.

Reaction Scheme:
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Friedel-Crafts Acylation

p-Xylene 2',5'-Dimethylacetophenone

1. Acetyl chloride, AlCl₃
2. H₂O

Claisen-Schmidt Condensation

2',5'-DimethylacetophenoneAr-CHO ChalconeNaOH, Ethanol, rt

Chalcone

DNA Gyrase

inhibits

MurA Transferase

inhibits

Efflux Pumps

inhibits

Bacterial Cell Membrane

disrupts

DNA Replication Inhibition Cell Wall Synthesis Inhibition Overcoming Antibiotic Resistance Membrane Disruption

Synthesis of 2,5-Dimethylphenylacetic Acid

p-Xylene 2-Chloro-1-(2,5-dimethylphenyl)ethanone
Chloroacetyl chloride, AlCl₃

Dioxane Intermediate
Ethylene glycol, p-TsOH

Rearranged Product
Rearrangement

2,5-Dimethylphenylacetic Acid
Hydrolysis (NaOH, H₃O⁺)

Mannich Reaction

2',5'-DimethylacetophenoneFormaldehydeR₂NH Mannich BaseAcid catalyst
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Synthesis of 2-(2,5-Dimethylphenyl)imidazo[1,2-a]pyridine

2',5'-Dimethylacetophenone 2-Bromo-2',5'-dimethylacetophenone
Brominating Agent (e.g., CuBr₂)

2-(2,5-Dimethylphenyl)imidazo[1,2-a]pyridine
2-Aminopyridine, NaHCO₃, Ethanol, Reflux

Imidazo[1,2-a]pyridine Derivative

PI3K

inhibits

Akt

activates

mTOR

activates

Apoptosis

inhibits

Cell Proliferation

promotes

Cell Survival

promotes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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